Cas no 1806194-94-4 (4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806194-94-4
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4835040
• Update Time: 2025-10-29

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-8(11)3-1-5(19-9(12,13)14)15-4(7(3)18)2-6(16)17/h1,8,18H,2H2,(H,16,17)
• InChI Key： MARWEXYDRHXABL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)O)C=1O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806194-94-4)

The compound 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806194-94-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its enhanced bioactivity and stability, making it a subject of interest in modern drug discovery and crop protection strategies. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel therapeutics and sustainable agrochemicals.

In recent years, the demand for fluorinated compounds has surged due to their ability to improve metabolic stability and bioavailability in drug development. The presence of 3-hydroxy and pyridine-2-acetic acid moieties in this compound further enhances its versatility, enabling its use in designing targeted therapies for inflammatory diseases and microbial infections. Additionally, its trifluoromethoxy group is known to influence lipophilicity, a critical factor in optimizing drug-receptor interactions.

From an agrochemical perspective, 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid is being investigated for its role in developing next-generation pesticides and herbicides. The difluoromethyl group, in particular, has shown promise in enhancing the efficacy of crop protection agents while minimizing environmental impact. This aligns with the growing trend toward green chemistry and sustainable farming practices, addressing global concerns about food security and ecological preservation.

The synthesis of this compound involves advanced fluorination techniques, which are a hot topic in organic chemistry. Innovations in catalytic fluorination and electrochemical methods have streamlined its production, reducing costs and improving yields. These advancements are particularly relevant to industries seeking scalable and eco-friendly manufacturing processes, as highlighted in recent patent literature and academic publications.

Analytical characterization of CAS No. 1806194-94-4 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research applications. Its stability under various pH conditions and thermal resistance further underscore its utility in formulation development and preclinical studies.

As the scientific community continues to explore fluorine-containing compounds, 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid stands out for its multifaceted applications. Whether in drug design, agrochemical innovation, or material science, this compound exemplifies the intersection of chemistry and sustainability, driving progress in critical fields. Future research may uncover additional functionalities, solidifying its role in addressing contemporary challenges in health and agriculture.